Cas no 902507-19-1 (6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 902507-19-1
• MF: C₂₄H₁₆F₃NO₃
• MW: 423.38395690918
• CID: 5494152
• PubChem ID: 20864556
• Update Time: 2025-08-10

6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,8-difluoro-1-(2-fluorobenzyl)-3-(4-methoxybenzoyl)quinolin-4(1H)-one
• 902507-19-1
• 6,8-difluoro-1-[(2-fluorophenyl)methyl]-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one
• 6,8-difluoro-1-[(2-fluorophenyl)methyl]-3-(4-methoxybenzoyl)quinolin-4-one
• AKOS001818595
• F3222-1921
• 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one

• Inchi： 1S/C24H16F3NO3/c1-31-17-8-6-14(7-9-17)23(29)19-13-28(12-15-4-2-3-5-20(15)26)22-18(24(19)30)10-16(25)11-21(22)27/h2-11,13H,12H2,1H3
• InChI Key： ZFBHYWKQXIGALF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(C(C(C3C=CC(=CC=3)OC)=O)=CN(CC3C=CC=CC=3F)C=21)=O)F

Computed Properties

• Exact Mass: 423.10822786g/mol
• Monoisotopic Mass: 423.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one

Introduction to 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 902507-19-1)

6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 902507-19-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolones, which are widely studied for their diverse biological activities, including antibacterial, antiviral, and anticancer properties.

The molecular structure of 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one is characterized by the presence of multiple fluorine atoms and a methoxybenzoyl group. These functional groups contribute to the compound's stability and enhance its pharmacological profile. The fluorine atoms, in particular, play a crucial role in modulating the compound's interactions with biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers found that the compound effectively inhibits bacterial growth by interfering with essential metabolic pathways.

In addition to its antibacterial properties, 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one has shown promise in cancer research. A study conducted by a team of scientists at the National Cancer Institute reported that this compound selectively targets cancer cells while sparing normal cells. The mechanism of action involves the induction of apoptosis and the inhibition of cell proliferation pathways. These findings suggest that 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of safety and toxicity, preclinical studies have demonstrated that 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one is well-tolerated at therapeutic doses. Animal models have shown no significant adverse effects on major organs or systems. However, as with any new drug candidate, comprehensive safety assessments are necessary before advancing to human trials.

The synthetic route for producing 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one has been optimized to ensure high yield and purity. The synthesis involves several steps, including the formation of key intermediates such as 6,8-difluoroquinoline and 2-fluorobenzyl chloride. The final step involves coupling these intermediates with 4-methoxybenzoyl chloride to form the desired product. The detailed synthetic protocol has been published in several peer-reviewed journals and is widely accessible to researchers in the field.

The potential applications of 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one extend beyond its primary therapeutic uses. For example, its unique chemical structure makes it an excellent candidate for use in drug delivery systems and as a scaffold for developing new compounds with enhanced biological activities. Additionally, the compound's stability and solubility properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In conclusion, 6,8-difluoro-1-(2-fluorophenyl)methyl-3-(4-methoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 902507-19-1) represents a promising molecule with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments for various diseases.